Cas no 1806758-34-8 (4-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 4-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1806758-34-8
• MF: C₁₀H₉F₄NO₄
• MW: 283.176377058029
• CID: 4841914
• Update Time: 2025-06-13

4-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C10H9F4NO4/c1-18-7-4-15-6(2-8(16)17)9(5(7)3-11)19-10(12,13)14/h4H,2-3H2,1H3,(H,16,17)
• InChI Key： OGBGTFRWFNZBNO-UHFFFAOYSA-N
• SMILES： FCC1C(=CN=C(CC(=O)O)C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.6
• Topological Polar Surface Area: 68.6

Additional information on 4-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid

Introduction to 4-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetic Acid (CAS No. 1806758-34-8)

4-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid, identified by its CAS number 1806758-34-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a fluoromethyl group, a methoxy group, and a trifluoromethoxy group, imparts unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The fluoromethyl substituent is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. In recent years, fluorinated compounds have been extensively studied for their potential to improve pharmacokinetic profiles, such as reducing susceptibility to enzymatic degradation and increasing lipophilicity. The methoxy and trifluoromethoxy groups further contribute to the compound's versatility, allowing for diverse modifications and derivatization strategies. These features make 4-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid a promising building block for the development of novel therapeutic agents.

In the realm of drug discovery, the pyridine scaffold is ubiquitous due to its prevalence in many bioactive natural products and synthetic drugs. Pyridines are known for their ability to interact with biological targets such as enzymes and receptors, often through hydrogen bonding and hydrophobic interactions. The specific arrangement of substituents in 4-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid may confer selective binding properties, making it an attractive candidate for targeting specific disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging these tools, scientists can rapidly screen large libraries of pyridine derivatives, including 4-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid, to identify molecules with high potential for therapeutic efficacy. This approach has accelerated the discovery process in drug development pipelines, allowing for more efficient translation from laboratory research to clinical applications.

The synthesis of 4-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorinated groups requires precise control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies have made significant strides in facilitating the incorporation of fluorine atoms into complex molecular frameworks. Techniques such as metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies have proven particularly effective in constructing the desired pyridine derivatives.

The pharmaceutical industry has shown increasing interest in developing treatments for neurological disorders, where modulation of neurotransmitter systems is often key. Pyridine-based compounds have been explored as potential modulators of serotonin receptors, nicotinic acetylcholine receptors, and other targets relevant to conditions such as depression, anxiety, and neurodegenerative diseases. The unique structural features of 4-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid may make it a suitable candidate for designing next-generation therapeutics in this domain.

Moreover, the compound's acetic acid moiety suggests potential applications in peptidomimetics and protein-protein interaction inhibitors. Acetyl groups are frequently employed in medicinal chemistry to enhance solubility or to mimic post-translational modifications on proteins. By integrating this functionality with the versatile pyridine core, researchers can explore novel mechanisms of action that may address unmet medical needs.

As research continues to uncover new biological pathways and therapeutic targets, the demand for specialized intermediates like 4-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid is expected to grow. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in harnessing its full potential. By combining experimental synthesis with cutting-edge computational techniques, scientists can unlock new possibilities for drug discovery and development.

The safety profile of any pharmaceutical candidate is paramount before it can progress into clinical trials. While this compound does not exhibit any known toxicities associated with fluorinated or methoxylated pyridines under controlled laboratory conditions, further studies are necessary to assess its long-term stability and potential side effects when exposed to biological systems. Rigorous toxicological evaluations will be essential before it can be considered for human use.

In conclusion,4-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806758-34-8) represents a significant advancement in pharmaceutical chemistry due to its complex structural features and potential biological applications. Its unique combination of functional groups positions it as a valuable tool for drug discovery efforts aimed at addressing various diseases. As research progresses，this compound is poised to play an increasingly important role in the development of innovative therapies that meet global healthcare demands.